Coiled-coil domain-containing protein 110 (196-204)
Description
Coiled-coil domain-containing protein 110
Scientific Research Applications
Coiled-coil Domain and Cancer Pathogenesis
Coiled-coil domain-containing protein 110 (CCDC110), also known as KM-HN-1, exhibits a C-terminal coiled-coil domain (CCD) and has been identified as a member of the human cancer/testis antigen (CTA) group. Research indicates elevated mRNA expression levels of CCDC110 in various cancer types, suggesting its potential relevance in cancer pathogenesis. A study by (Lee, Hong, Seong, & Kwak, 2020) found that overexpression of CCDC110 protein in U2-OS osteosarcoma cells delayed the entry of the G2/M phase in the cell cycle, pointing to a significant role in cell cycle progression.
Coiled-coil Proteins in Drug Delivery Systems
Though this information is slightly peripheral to the specific focus on CCDC110, it is relevant to understand the broader applications of coiled-coil proteins. Coiled-coil motifs, found in about 10% of all protein sequences, are vital in the oligomerization of proteins and exhibit diverse functions like gene regulation, cell division, and membrane fusion. These properties have led researchers like (McFarlane, Orriss, & Stetefeld, 2009) to investigate the use of coiled-coil proteins in therapeutic applications, including drug delivery systems.
Coiled-coil Domains in Subcellular Infrastructure
Coiled-coil domains play a fundamental role in subcellular infrastructure and control the trafficking of eukaryotic cells. As such, they have been the focus of many bioinformatics tools developed for systematic and high-throughput prediction of these domains in proteins. (Li et al., 2016) provided a comprehensive analysis and comparison of various sequence-based bioinformatics approaches for predicting coiled-coil domains, highlighting the importance of these domains in cellular function.
Coiled Coils in Structural Biology
Understanding the structure and function of coiled coils is crucial in structural biology. (Woolfson, Bartlett, Bruning, & Thomson, 2012) discuss the potential of coiled-coil domains in forming complex protein assemblies. These structures can be utilized in various scientific and medical applications, from basic research to drug discovery.
properties
sequence |
NYNNFYRFL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Coiled-coil domain-containing protein 110 (196-204) |
Origin of Product |
United States |
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